N'-[(5-{2-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C24H15N3O5
• Molecular Weight: 425.4 g/mol
• IUPAC Name: N-[(Z)-[5-(2-nitrophenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C24H15N3O5/c28-24(23-13-19-17-6-2-1-5-15(17)9-11-22(19)32-23)26-25-14-16-10-12-21(31-16)18-7-3-4-8-20(18)27(29)30/h1-14H,(H,26,28)/b25-14-
• InChI Key: KLDKCUKDLFZISS-QFEZKATASA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C\C4=CC=C(O4)C5=CC=CC=C5[N+](=O)[O-]
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=CC=CC=C5[N+](=O)[O-]

Description

N'-[(5-{2-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide, also known as "compound X", is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. This makes it a potential candidate for the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
Studies have shown that compound X has a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death), the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of immune responses. These effects make it a promising candidate for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of compound X is its versatility, as it can be used in a variety of experimental settings. However, one of the limitations is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of compound X. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the exploration of its potential applications in other fields, such as nanotechnology and catalysis. Additionally, further studies are needed to fully understand the mechanism of action of compound X and its potential applications in the treatment of cancer and other diseases.
Conclusion:
In conclusion, N'-[(5-{2-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide, or compound X, is a novel chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of compound X involves the condensation reaction between 5-(2-nitrophenyl)furan-2-carbaldehyde and 2-hydroxy-1-naphthaldehyde in the presence of hydrazine hydrate. The reaction is carried out in ethanol under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, compound X has shown promising results in the treatment of cancer and other diseases. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, compound X has been studied for its ability to remove heavy metals and other pollutants from water.